4-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide

• IUPAC Name: 4-(bromomethyl)-1-methyltriazole;hydrobromide
• InChI: InChI=1S/C4H6BrN3.BrH/c1-8-3-4(2-5)6-7-8;/h3H,2H2,1H3;1H
• InChI Key: MTYHAQMERLLCKK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)CBr.Br
• Molecular Formula: C4H7Br2N3
• Molecular Weight: 256.93 g/mol
• CAS RN: 1909312-78-2

Description

4-(Bromomethyl)pyridine hydrobromide is a substituted pyridine. It reacts with 1,2-ethanediamine and 1,3-propanediamine to form the corresponding diamines.

Synthesis Analysis

While specific synthesis methods for “4-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide” were not found, 4-Bromopiperidine hydrobromide, a similar compound, has been used as a precursor in the synthesis of tritium labelled N-aminopiperidine.

Molecular Structure Analysis

The molecular formula for 4-(Bromomethyl)pyridine hydrobromide is C6H6BrN·HBr. Its molecular weight is 252.94.

Physical And Chemical Properties Analysis

4-(Bromomethyl)pyridine hydrobromide is a solid at 20 degrees Celsius. It has a melting point of 185.0 to 191.0 °C. It is soluble in water.

Mechanism of Action

The mechanism of action of 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide is not well understood. However, it is believed to act as a nucleophile in chemical reactions due to the presence of the bromomethyl group. This compound can react with various electrophiles to form new compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound is relatively non-toxic and can be used in laboratory experiments without causing harm to the researchers or test subjects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide is its reactivity, which allows it to be used in various chemical reactions. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the use of 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide in scientific research. One potential direction is in the development of new compounds for drug discovery. The reactive bromomethyl group in this compound can be used as a building block for the synthesis of new compounds with potential therapeutic applications. Another potential direction is in the development of new materials such as polymers and dendrimers. The reactivity of this compound can be used to modify the properties of these materials and create new materials with unique properties. Overall, this compound has the potential to be a valuable tool in scientific research for the synthesis of new compounds and the development of new materials.

Synthesis Methods

The synthesis of 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide involves the reaction of 1-methyl-1H-1,2,3-triazole with bromomethyl bromide in the presence of a base such as sodium hydroxide. The reaction yields 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole, which is then treated with hydrobromic acid to obtain the hydrobromide salt. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-(bromomethyl)-1-methyl-1H-1,2,3-triazole hydrobromide has been used in various scientific research applications. One of the main applications is in the synthesis of new compounds for drug discovery. The reactive bromomethyl group in this compound allows it to be used as a building block for the synthesis of new compounds. This compound has also been used in the development of new materials such as polymers and dendrimers.

Safety and Hazards

This compound is considered hazardous. It causes severe skin burns and eye damage. It may also cause respiratory irritation. Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.